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Compound of Interest

Compound Name: Amino-PEGS8-hydrazide-Boc

Cat. No.: B605472

For Researchers, Scientists, and Drug Development Professionals

Amino-PEG8-hydrazide-Boc is a heterobifunctional linker that is gaining significant traction in
the fields of bioconjugation, drug delivery, and proteomics. Its unique architecture, featuring a
terminal primary amine and a Boc-protected hydrazide separated by an eight-unit polyethylene
glycol (PEG) spacer, offers a versatile platform for the sequential and chemoselective
modification of biomolecules. This guide provides an in-depth overview of its chemical
properties, experimental protocols for its use, and a representative workflow for its application
in creating targeted bioconjugates.

Core Properties and Chemical Formula

The chemical formula for Amino-PEG8-hydrazide-Boc is C24H49N3011[1][2][3][4]. The
presence of the hydrophilic PEG chain enhances the solubility and reduces the immunogenicity
of the resulting conjugates, a critical consideration in the development of therapeutic and
diagnostic agents[5][6][7][8]. The terminal amine group provides a reactive handle for
conjugation to carboxylic acids or activated esters, while the tert-butyloxycarbonyl (Boc)
protecting group on the hydrazide allows for its selective deprotection under acidic conditions
to reveal a nucleophilic hydrazide ready to react with carbonyl groups (aldehydes and ketones)

[1]t4106][7 18]

Quantitative Data Summary
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The key physicochemical properties of Amino-PEG8-hydrazide-Boc are summarized in the
table below. These values are essential for accurate reagent preparation and reaction
stoichiometry calculations.

Property Value References
Chemical Formula C24H49N3011 [1112]131[4]
Molecular Weight ~555.67 g/mol [1112]

CAS Number 1334169-96-8 [11[2]1[3]
Purity >95% [2][4]
Appearance White to off-white solid or oil

. Soluble in water and most
Solubility ] [51[71I8]
organic solvents

Experimental Protocols

The utility of Amino-PEG8-hydrazide-Boc lies in its ability to participate in sequential
conjugation reactions. The following protocols outline the key experimental steps for a typical
two-stage conjugation process.

Amine Coupling via EDC/NHS Chemistry

This protocol describes the conjugation of the primary amine of Amino-PEG8-hydrazide-Boc
to a molecule containing a carboxylic acid (e.g., a protein, peptide, or functionalized surface).

Materials:

Molecule with a terminal carboxylic acid (Molecule-COOH)

Amino-PEG8-hydrazide-Boc

N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

N-hydroxysuccinimide (NHS)
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Activation Buffer: 0.1 M MES, pH 4.5-6.0

Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Quenching Buffer: 1 M Tris-HCI, pH 8.0 or 1 M hydroxylamine, pH 8.5

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
Procedure:
¢ Activation of Carboxylic Acid:

o Dissolve Molecule-COOH in Activation Buffer.

o Add a 5-10 fold molar excess of EDC and NHS to the solution.

o Incubate for 15-30 minutes at room temperature to form the NHS ester.
e Amine Coupling:

o Dissolve Amino-PEG8-hydrazide-Boc in Coupling Buffer. A small amount of DMF or
DMSO can be used to aid dissolution before adding to the aqueous buffer.

o Add the activated Molecule-COOH solution to the Amino-PEG8-hydrazide-Boc solution.
A 1.5 to 2-fold molar excess of the PEG linker is recommended.

o Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with
gentle stirring.

e Quenching:

o Add Quenching Buffer to the reaction mixture to a final concentration of 10-50 mM to
guench any unreacted NHS esters.

o Incubate for 15-30 minutes at room temperature.

e Purification:
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o Purify the resulting conjugate (Molecule-PEG8-hydrazide-Boc) using appropriate
chromatography techniques such as size-exclusion chromatography (SEC) or dialysis to
remove excess reagents.

Boc Deprotection

This step exposes the hydrazide functionality for the subsequent conjugation step.

Materials:

Molecule-PEGB8-hydrazide-Boc conjugate

Trifluoroacetic acid (TFA)

Dichloromethane (DCM) or a suitable organic solvent

Ice bath

Procedure:

Dissolve the Boc-protected conjugate in DCM.

e Cool the solution in an ice bath.

e Add TFAto a final concentration of 20-50% (v/v).

« Stir the reaction on ice for 30 minutes and then at room temperature for 1-2 hours.
e Monitor the deprotection by LC-MS.

» Remove the TFA and solvent under reduced pressure. The resulting product is Molecule-
PEG8-hydrazide.

Hydrazone Ligation

This protocol describes the reaction of the deprotected hydrazide with an aldehyde or ketone-
containing molecule to form a stable hydrazone bond.

Materials:
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e Molecule-PEG8-hydrazide

¢ Molecule with a terminal aldehyde or ketone (Molecule-CHO/CO)
e Reaction Buffer: 0.1 M Sodium Acetate, pH 4.5-5.5

Procedure:

o Dissolve the Molecule-PEG8-hydrazide and the carbonyl-containing molecule in the
Reaction Buffer. A slight molar excess (1.1-1.5 fold) of the hydrazide component is often

used.
» Allow the reaction to proceed for 2-12 hours at room temperature.
e The reaction can be monitored by HPLC or LC-MS.
» Purify the final conjugate using appropriate chromatography techniques.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the use of Amino-PEG8-
hydrazide-Boc in a two-step conjugation strategy.

Molecule A EDC / NHS | Activated Molecule A

(-COOH) > Activation o (-NHS Ester) }

Conjugate 1 TFA Conjugate 2
(Boc-protected) (Boc Deprotection) (-Hydrazide)
Amino-PEG8-hydrazide-Boc > Final Conjugate
(Hydrazone Linkage)

Molecule B
(-CHO or -CO)

Click to download full resolution via product page

Caption: Two-step bioconjugation using Amino-PEG8-hydrazide-Boc.
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Signaling Pathways and Logical Relationships

While Amino-PEG8-hydrazide-Boc is a tool for chemical synthesis and not directly involved in
biological signaling pathways, its application can be visualized in the context of creating
molecules that do interact with such pathways. For example, it can be used to link a targeting
moiety (like an antibody) to a therapeutic payload (like a small molecule drug). The logical
relationship of this assembly is depicted below.

Targeting Moiety Therapeutic Payload

(e.g., Antibody) (e.g., Drug)

Amide Bond Hydrazone Bond

Amino-PEGB8-hydrazide-Boc
(as the core of the ADC linker)

Antibody-Drug Conjugate

(ADC)

Click to download full resolution via product page

Caption: Logical assembly of an Antibody-Drug Conjugate (ADC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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